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Compound of Interest

Compound Name: Indisulam

Cat. No.: B1684377

Proper disposal of the investigational anticancer agent Indisulam is critical for maintaining
laboratory safety and ensuring environmental protection. This guide provides step-by-step
procedures for researchers, scientists, and drug development professionals to handle and
dispose of Indisulam waste in accordance with safety regulations.

Indisulam is a sulfonamide compound that functions as a "molecular glue," inducing the
degradation of the mRNA splicing factor RBM39.[1][2][3] While it is a valuable tool in cancer
research, it must be handled as a potentially hazardous substance.[4] Safety Data Sheets
(SDS) classify Indisulam as a skin and eye irritant.[5][6] Therefore, appropriate personal
protective equipment (PPE), including gloves, eye protection, and a lab coat, must be worn at
all times when handling the compound.[5][6]

Indisulam Chemical and Physical Properties

For reference and safe handling, key properties of Indisulam are summarized below. This
information is crucial for preparing solutions and understanding the compound's behavior in a
laboratory setting.
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Property Value

Molecular Formula C14H12CIN304S2[1][7]
Molecular Weight 385.84 g/mol [1]

CAS Number 165668-41-7[1][5][7]
Appearance Crystalline solid[4]

Soluble in DMSO and DMF (approx. 30 mg/ml)

Solubilit
Y [4][7]. Slightly soluble in ethanol[4].

Storage Store at -20°C[1][4]

Step-by-Step Disposal Protocol for Indisulam

The disposal of Indisulam and associated waste must comply with local, state, and federal
regulations.[5] The following procedure outlines the best practices for managing Indisulam
waste in a laboratory environment.

Step 1: Waste Identification and Segregation

Properly segregate Indisulam waste at the point of generation. Do not mix it with general
laboratory or non-hazardous waste. Categories of Indisulam waste include:

Unused or Expired Pure Compound: The original solid Indisulam.

Contaminated Labware: Iltems such as pipette tips, tubes, flasks, and vials that have come
into direct contact with Indisulam.

Contaminated Solutions: Aqueous or solvent-based solutions containing Indisulam.

Contaminated PPE: Gloves, disposable lab coats, or other protective gear contaminated
through handling.

Step 2: Consultation with Environmental Health & Safety
(EHS)
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Before initiating disposal, contact your institution's Environmental Health & Safety (EHS)
department.[8] EHS professionals will determine if Indisulam is classified as a hazardous
waste under the Resource Conservation and Recovery Act (RCRA) and provide specific
guidance on the appropriate disposal pathway at your facility.[8]

Step 3: Preparing Solid Waste for Disposal

e Pure Compound: Keep unused or expired Indisulam in its original, clearly labeled container.

o Contaminated Dry Waste: Collect all contaminated solid waste (e.g., plastic labware,
contaminated PPE) in a designated, leak-proof hazardous waste container lined with a
durable plastic bag.[9] Ensure the container is clearly labeled "Hazardous Waste: Indisulam”
and includes the date.

Step 4: Preparing Liquid Waste for Disposal

e Aqueous Solutions: Do not pour Indisulam solutions down the drain.[5] Collect all aqueous
waste containing Indisulam in a sealed, shatter-resistant container. Label the container
clearly with "Hazardous Waste: Indisulam" and list all chemical constituents, including
solvents and approximate concentrations.

o Spills: In the event of a spill, absorb the material with an inert, liquid-binding material such as
diatomite or universal binders.[5] Scoop the absorbed material into a designated hazardous
waste container. Decontaminate the surface by scrubbing with alcohol.[5]

Step 5: Storage and Collection

Store all sealed and labeled Indisulam waste containers in a designated, secure area, such as
a satellite accumulation area, until they are collected by your institution's hazardous waste
management service.[8] Ensure containers are kept closed.[5]

Step 6: Final Disposal

Your institution's EHS or a contracted environmental management vendor will collect the waste
for final disposal, which is typically incineration for chemical and pharmaceutical waste.[8]
Maintain all records of waste disposal, including manifests and certificates of destruction, for a
minimum of three years.[8]
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Indisulam Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Indisulam waste.
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Caption: Logical workflow for the safe disposal of Indisulam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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